Cas no 2229532-41-4 (tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate
• CAS No: 2229532-41-4
• MF: C₁₄H₁₉BrClNO₂
• MW: 348.663162469864
• CID: 6403057
• PubChem ID: 165708380
• Update Time: 2025-05-26

tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate
• tert-butyl N-[3-(2-bromopropyl)-4-chlorophenyl]carbamate
• EN300-1871313
• 2229532-41-4

• Inchi： 1S/C14H19BrClNO2/c1-9(15)7-10-8-11(5-6-12(10)16)17-13(18)19-14(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,17,18)
• InChI Key： ALBZNCCTRUJTFH-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 347.02877g/mol
• Monoisotopic Mass: 347.02877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate

tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate, identified by the CAS number 2229532-41-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a tert-butyl group attached to a phenyl ring, which is further substituted with a 4-chloro group and an N-3-(2-bromopropyl) substituent. These features make it a versatile compound with promising prospects in research and development.

Recent studies have highlighted the importance of tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of high-performance polymers, where its ability to form stable bonds under specific conditions has proven advantageous. Additionally, the compound has shown potential in drug delivery systems, particularly in the development of controlled-release formulations. Its unique chemical structure allows for precise manipulation of drug release kinetics, making it a valuable asset in pharmaceutical research.

The synthesis of tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yield. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the synthesis process, leading to higher purity levels and better reproducibility.

In terms of chemical properties, tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate exhibits remarkable stability under standard laboratory conditions. However, it is sensitive to strong oxidizing agents and high temperatures, which can lead to decomposition. The compound's solubility profile has also been extensively studied, with findings indicating moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. This property is particularly useful in chromatographic separations and purification processes.

The application of tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate extends beyond material science and pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, where its ability to interact with biological systems has been leveraged for pest control applications. Furthermore, recent research has explored its potential in electronic materials, particularly in the development of organic semiconductors. Its electronic properties make it a candidate for use in thin-film transistors and other optoelectronic devices.

In conclusion, tert-butyl N-3-(2-bromopropyl)-4-chlorophenylcarbamate, with its CAS number 2229532-41-4, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.